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Compound of Interest

Compound Name: 2-Bromo-1h-phenalen-1-one

Cat. No.: B15492300 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-1h-phenalen-1-one is not publicly

available. The following guidance is based on the safety profiles of structurally similar

compounds, such as other brominated ketones and phenalenone derivatives. Researchers

should handle this compound with extreme caution and assume it is hazardous.

Given the lack of specific data, a conservative approach to safety is mandatory. The

information provided for related compounds indicates that molecules of this class can be

acutely toxic, corrosive to skin and eyes, and harmful if inhaled or ingested.

Hazard Summary for Structurally Related Compounds
The following table summarizes the known hazards of compounds structurally analogous to 2-
Bromo-1h-phenalen-1-one, such as 2-Bromoacetophenone. These hazards should be

considered potential risks when handling 2-Bromo-1h-phenalen-1-one.

Hazard Classification Description

Acute Oral Toxicity Potentially fatal if swallowed.[1]

Acute Inhalation Toxicity May be fatal if inhaled.[1]

Skin Corrosion/Irritation Causes severe skin burns and irritation.[1][2]

Eye Damage/Irritation Causes serious eye damage.[1][2]

Respiratory Irritation May cause respiratory tract irritation.[1][2]
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is essential to minimize exposure and

ensure personal safety.

Equipment Specifications

Eye and Face Protection
Chemical safety goggles and a face shield are

required.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) are mandatory. Inspect gloves for

integrity before each use.

Body Protection
A flame-retardant lab coat and chemical-

resistant apron must be worn.

Respiratory Protection

All handling of this compound must be

conducted in a certified chemical fume hood. If

there is a risk of dust or aerosol generation, a

NIOSH-approved respirator with an appropriate

cartridge for organic vapors and particulates

should be used.

Operational and Disposal Plans
A systematic approach to handling, from receipt of the material to its final disposal, is critical for

safety and regulatory compliance.

Experimental Protocol: Safe Handling Workflow
Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or

leakage. The container should be clearly labeled.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and bases. The storage area should be clearly

marked with hazard warnings.
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Preparation for Use: Before handling, ensure that a chemical fume hood is operational and

that all necessary PPE is readily available. An emergency eyewash station and safety

shower must be accessible.

Handling and Dispensing: Conduct all weighing and dispensing of the solid compound within

a chemical fume hood to prevent inhalation of any dust. Use appropriate tools to handle the

material and avoid creating dust.

Experimental Use: During experimental procedures, maintain containment of the chemical.

Ensure all reaction vessels are properly labeled.

Decontamination: After use, decontaminate all surfaces, glassware, and equipment that have

come into contact with the chemical.

Waste Collection: All contaminated waste, including disposable PPE, weighing papers, and

cleaning materials, must be collected in a designated, sealed, and clearly labeled hazardous

waste container.

Waste Disposal Plan
All waste contaminated with 2-Bromo-1h-phenalen-1-one must be treated as hazardous

waste.

Solid Waste: Contaminated items such as gloves, wipes, and weighing papers should be

placed in a designated, sealed hazardous waste container.

Liquid Waste: Solutions containing 2-Bromo-1h-phenalen-1-one should be collected in a

separate, sealed, and labeled hazardous waste container. Do not mix with other waste

streams unless compatibility is confirmed.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.

Workflow Diagram
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Safe Handling Workflow for 2-Bromo-1h-phenalen-1-one
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Caption: Workflow for handling 2-Bromo-1h-phenalen-1-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15492300?utm_src=pdf-body-img
https://www.benchchem.com/product/b15492300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15492300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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